Cas no 29669-49-6 (5-fluorothiophene-2-carbaldehyde)

• Product Name: 5-fluorothiophene-2-carbaldehyde
• CAS No: 29669-49-6
• MF: C₅H₃FOS
• MW: 130.140123605728
• MDL: MFCD11215409
• CID: 1439245
• PubChem ID: 14788181
• Update Time: 2025-10-29

5-fluorothiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-fluorothiophene-2-carbaldehyde
• 5-Fluor-1-formyl-thiophen
• 2-formyl-5-fluoro-thiophene
• 5-fluoro-thiophene-2-carbaldehyde
• AGN-PC-002JYA
• 2-Fluor-5-thiophenaldehyd
• 5-fluoro-2-thiophenecarboxaldehyde
• STK510388
• 5-fluoranylthiophene-2-carbaldehyde
• 5-fluoro-thiophene-2-carboxaldehyde
• 5-Fluorothiophene-2-carboxaldehyde
• 5-fluoro-2-thiophenecarbaldehyde
• SBB027017
• CS-0054969
• A819998
• MFCD11215409
• DB-229372
• EN300-220771
• KURANAVGCJMDFR-UHFFFAOYSA-N
• DTXSID40564035
• SCHEMBL1239974
• SY038196
• 29669-49-6
• 2-Thiophenecarboxaldehyde, 5-fluoro-
• AKOS005169076

• MDL： MFCD11215409
• Inchi： 1S/C5H3FOS/c6-5-2-1-4(3-7)8-5/h1-3H
• InChI Key： KURANAVGCJMDFR-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C=O)F

Computed Properties

• Exact Mass: 129.98889
• Monoisotopic Mass: 129.98886405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 96.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 5-fluorothiophene-2-carbaldehyde

5-Fluorothiophene-2-Carbaldehyde: A Comprehensive Overview

The compound 5-fluorothiophene-2-carbaldehyde, identified by the CAS number 29669-49-6, is a heterocyclic aromatic aldehyde with significant applications in organic synthesis and materials science. This compound, also referred to as fluorothiophene aldehyde, has garnered attention due to its unique electronic properties and reactivity, making it a valuable building block in the construction of advanced materials and pharmaceuticals.

The structure of 5-fluorothiophene-2-carbaldehyde consists of a thiophene ring substituted with a fluorine atom at the 5-position and an aldehyde group at the 2-position. This arrangement imparts distinct electronic characteristics, including enhanced electron-withdrawing effects due to the fluorine substituent. Recent studies have highlighted its role in the synthesis of fluorescent materials, where its conjugated system contributes to strong emission properties under UV light. For instance, researchers have utilized this compound as a precursor for constructing thiophene-based polymers with applications in organic light-emitting diodes (OLEDs) and sensors.

In the field of medicinal chemistry, 5-fluorothiophene-2-carbaldehyde has been explored as a potential lead compound for drug development. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. Recent findings suggest that derivatives of this compound may exhibit anti-cancer properties by targeting specific protein kinases involved in tumor growth and metastasis.

The synthesis of 5-fluorothiophene-2-carbaldehyde typically involves multi-step processes, including nucleophilic aromatic substitution and oxidation reactions. Advances in catalytic methods have enabled more efficient production pathways, reducing costs and improving yields. For example, the use of palladium catalysts in cross-coupling reactions has facilitated the construction of this compound from simpler precursors.

From an environmental perspective, the stability and biodegradation of 5-fluorothiophene-2-carbaldehyde have been studied to assess its potential impact on ecosystems. Research indicates that under aerobic conditions, this compound undergoes rapid oxidation, minimizing its persistence in natural environments. This information is crucial for guiding safe handling practices and waste management strategies in industrial settings.

In summary, 5-fluorothiophene-2-carbaldehyde, CAS No. 29669-49-6, is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical properties continue to drive innovative research, positioning it as a key player in the development of next-generation materials and therapeutic agents.